Cas no 2171880-00-3 (9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane)

9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane structure
2171880-00-3 structure
Product Name:9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane
CAS No:2171880-00-3
MF:C15H27NO2
MW:253.380384683609
CID:5888538
PubChem ID:165588653
Update Time:2025-07-01

9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane
    • 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
    • 2171880-00-3
    • EN300-1647464
    • Inchi: 1S/C15H27NO2/c1-12-2-6-15(7-3-12)14(16-8-11-18-15)13-4-9-17-10-5-13/h12-14,16H,2-11H2,1H3
    • InChI Key: IVFUEMOYJVKAGM-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2CCOCC2)C21CCC(C)CC2

Computed Properties

  • Exact Mass: 253.204179104g/mol
  • Monoisotopic Mass: 253.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.5Ų

9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1647464-0.05g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
0.05g
$780.0 2023-06-04
Enamine
EN300-1647464-0.1g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
0.1g
$817.0 2023-06-04
Enamine
EN300-1647464-0.25g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
0.25g
$855.0 2023-06-04
Enamine
EN300-1647464-0.5g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
0.5g
$891.0 2023-06-04
Enamine
EN300-1647464-1.0g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
1g
$928.0 2023-06-04
Enamine
EN300-1647464-2.5g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
2.5g
$1819.0 2023-06-04
Enamine
EN300-1647464-5.0g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
5g
$2692.0 2023-06-04
Enamine
EN300-1647464-10.0g
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
10g
$3992.0 2023-06-04
Enamine
EN300-1647464-50mg
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
50mg
$780.0 2023-09-21
Enamine
EN300-1647464-100mg
9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane
2171880-00-3
100mg
$817.0 2023-09-21

Additional information on 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro5.5undecane

Introduction to 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171880-00-3)

9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane, with the CAS number 2171880-00-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule to its target.

The chemical structure of 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane includes a spirocyclic core with an oxetane ring and a piperidine ring, connected through a methylene bridge. The presence of the oxetane ring imparts additional rigidity to the molecule, while the piperidine ring contributes to its lipophilicity and solubility properties. The methyl substituent at the 9-position and the oxan (tetrahydro-2H-pyran) substituent at the 5-position further modulate the physicochemical properties and biological activity of the compound.

Recent studies have explored the potential applications of 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions. The spirocyclic structure of this compound allows it to interact with specific binding sites on GPCRs, potentially leading to improved efficacy and reduced side effects compared to traditional ligands.

In addition to its GPCR modulating properties, 9-methyl-5-(oxan-4-yl)-1-oxa-4-azaspiro[5.5]undecane has shown promise in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. For example, it has been evaluated for its ability to inhibit phosphodiesterases (PDEs), which are enzymes that regulate intracellular levels of cyclic nucleotides such as cAMP and cGMP. By inhibiting PDEs, this compound can potentially enhance the therapeutic effects of drugs that target these signaling pathways.

The pharmacokinetic profile of 9-methyl-5-(oxan-4-yl)-1-oxa-4azaspiro[5.5]undecane has also been investigated in detail. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development as a therapeutic agent. Its high lipophilicity and low molecular weight contribute to good oral bioavailability, while its structural rigidity helps to minimize metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-methyl-5-(oxan-4yl)-1-oaxa4azaspiro[5.5]undecane in various indications. Early results from phase I trials have demonstrated that it is well-tolerated by patients with minimal adverse effects. These findings have paved the way for more advanced clinical studies to explore its potential therapeutic benefits in larger patient populations.

In conclusion, 9-methyl--(oxan--yl)--oxa--azaspiro[].[]undecane (CAS No. 2171880--3) represents a promising new compound with a unique spirocyclic structure that offers significant potential for therapeutic applications. Its favorable pharmacological properties and promising preclinical data make it an exciting candidate for further development in the pharmaceutical industry. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in treating various diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited